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Compound of Interest

Compound Name: Iridium(1V) chloride hydrate

Cat. No.: B1602427

An In-Depth Technical Guide to Iridium(lV) Chloride Hydrate: Properties, Structure, and
Applications

Introduction

Iridium(1V) chloride hydrate (IrCla-xH20) is a key inorganic compound of iridium in its +4
oxidation state.[1] It presents as a black crystalline solid and is a crucial precursor for the
synthesis of various iridium-based catalysts and nanoparticles.[1] Its versatility and significance
are notable in fields such as materials science, electrochemistry, and organic synthesis, where
it is instrumental in developing advanced materials and facilitating complex chemical
transformations.[1] This guide provides a comprehensive overview of the chemical and physical
properties, structural features, and significant applications of Iridium(IV) chloride hydrate,
tailored for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

The fundamental properties of Iridium(lV) chloride hydrate are summarized in the table
below, providing a consolidated reference for its key characteristics.
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Property Value

Molecular Formula IrCla-xH20

Molecular Weight 334.03 g/mol (anhydrous basis)

Appearance Black crystalline solid

Melting Point >350 °C

Solubility So-IubIe in water, alcohol, and dilute hydrochloric
acid[2]

IUPAC Name tetrachloroiridium;hydrate[3][4]

CAS Numbers 10025-97-5, 207399-11-9

InChl Key KVDBPOWBLLYZRG-UHFFFAOYSA-J[3][4]

SMILES String O.Cl--INVALID-LINK--(CI)CI[3][4]

Molecular and Crystal Structure

Iridium(1V) chloride hydrate is characterized by an iridium center in the +4 oxidation state,
coordinated to chloride ions and water molecules.[1] While a definitive 3D crystal structure is
not readily available, the compound's structure is understood to consist of a coordination
complex where the iridium ion is surrounded by chloride ligands and water molecules of
hydration. The exact stoichiometry of water molecules (x) can vary.[1] The coordination
geometry around the iridium center is typically octahedral.

Experimental Protocols
Synthesis of Iridium Oxide (IrO2z) Nanoparticles from an
Iridium(lV) Precursor

This protocol details a common application of iridium(lV) precursors, such as hexachloroiridic
acid hydrate (functionally similar to Iridium(IV) chloride hydrate in solution), for the synthesis
of iridium oxide nanopatrticles via a colloidal hydrolysis method.[5]

1. Hydrolysis:
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e An iridium precursor, such as HzlIrCls, is hydrolyzed in a basic solution to form iridium
hydroxide (Ir(OH)x) complexes.[5]

2. Purification:

e The resulting colloidal suspension is washed to remove ionic impurities and by-products.[5]
This is typically achieved by centrifugation, decanting the supernatant, and resuspending the
pellet in deionized water.[5]

3. Calcination:

e The purified iridium hydroxide is heated at high temperatures (400-500 °C) in an air
atmosphere for 2-4 hours.[5] This step induces dehydration and crystallization, forming
crystalline IrO2 nanoparticles.[5]

Applications and Reaction Pathways

Iridium(lV) chloride hydrate is a versatile precursor for a wide range of applications, primarily
in catalysis.

Catalyst and Nanoparticle Synthesis

A primary application of Iridium(IV) chloride hydrate is as a starting material for the synthesis
of iridium-based catalysts and nanoparticles.[1] These materials exhibit high catalytic activity
and stability in various chemical transformations.[1]
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Synthesis of Iridium Oxide Nanopatrticles.

Electrocatalysis: Oxygen Evolution Reaction (OER)

Iridium-based materials, particularly iridium oxide, are state-of-the-art catalysts for the oxygen
evolution reaction (OER) in acidic environments, a critical process in water electrolysis for
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hydrogen production.[1][6] Iridium(IV) chloride hydrate serves as a precursor to fabricate
these highly active electrocatalysts.[1]
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Role of Iridium in the Oxygen Evolution Reaction.

Fabrication of Electrodes for Redox Flow Batteries

Iridium(1V) chloride hydrate is utilized in the fabrication of iridium-decorated graphene
electrodes for applications such as vanadium redox flow batteries (VRFBs).[1] The iridium-
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based catalysts on the electrode surface enhance the electrochemical reactions, improving the
efficiency and stability of the energy storage system.[1]
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Workflow for Fabricating Ir-Decorated Electrodes.

Conclusion

Iridium(1V) chloride hydrate is a fundamentally important compound in iridium chemistry,
primarily serving as a versatile precursor for the synthesis of highly active catalysts and
advanced nanomaterials. Its utility in promoting critical reactions such as the oxygen evolution
reaction underscores its significance in the development of sustainable energy technologies.
While detailed structural elucidation remains an area for further investigation, its chemical
properties and reactivity are well-established, enabling its widespread use in research and
industrial applications. The continued exploration of Iridium(IV) chloride hydrate and its
derivatives is expected to lead to further advancements in catalysis, energy storage, and
materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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